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Compound of Interest

Compound Name:
5-Chloronaphthalene-1-sulfonyl

chloride

Cat. No.: B043529 Get Quote

Essential Safety and Handling Guide for 5-
Chloronaphthalene-1-sulfonyl chloride
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 5-Chloronaphthalene-1-sulfonyl
chloride. Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental risk.

Chemical and Physical Properties
Property Value

CAS Number 6291-07-2[1][2]

Molecular Formula C10H6Cl2O2S[1][2]

Molecular Weight 261.12 g/mol [1]

Appearance Solid

Melting Point 94-95 °C[3]

Solubility

Soluble in Acetone, Chloroform,

Dichloromethane, DMF, DMSO, and Ethyl

Acetate[3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 5-Chloronaphthalene-1-sulfonyl
chloride due to its hazardous properties.[4]

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5]

Gloves should be inspected

before use and disposed of

properly after handling.

To prevent skin contact and

absorption.[4]

Eye and Face Protection
Tightly fitting safety goggles

and a face shield.[5][6][7]

To protect against splashes

and airborne particles that can

cause serious eye irritation.[4]

Body Protection
A buttoned, properly fitting

laboratory coat.

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is insufficient, a

respirator may be required.[8]

To minimize the inhalation of

dust or vapors that may cause

respiratory irritation.[4]

Footwear Closed-toe shoes.[8]
To protect feet from spills and

falling objects.

Safe Handling Protocol
1. Preparation and Weighing:

Conduct all work within a designated and properly ventilated area, such as a chemical fume

hood.[8]

Ensure the work surface is clean and uncluttered.

Use a spatula or other appropriate tool to handle the solid chemical, avoiding direct contact.
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2. Solution Preparation and Reactions:

When dissolving the compound, slowly add the solvent to the solid to prevent splashing.

For chemical reactions, use appropriate and secure glassware.

Maintain a safe distance and use a splash guard when necessary.

3. Post-Handling:

Decontaminate the work surface and any equipment used with an appropriate solvent.

Wash hands thoroughly with soap and water after removing PPE.[8]

Emergency Procedures
Incident First Aid Measures

If Inhaled
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4]

In Case of Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

[4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention from an ophthalmologist.[4]

If Swallowed
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[4]

Disposal Plan
Proper disposal of 5-Chloronaphthalene-1-sulfonyl chloride and any contaminated materials

is crucial to prevent environmental contamination and adhere to regulations.

Solid Waste: All solid waste contaminated with the chemical, such as used gloves, filter

paper, and paper towels, must be collected in a clearly labeled and sealed hazardous waste
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container.[8]

Liquid Waste: Unused solutions or reaction mixtures should be collected in a designated and

sealed hazardous waste container. Do not pour any waste down the drain.[8]

Container Disposal: Empty containers should be handled as hazardous waste and disposed

of according to institutional and local regulations.

Workflow for Safe Handling and Disposal
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Safe Handling & Disposal of 5-Chloronaphthalene-1-sulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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